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Compound of Interest

Compound Name: GSK6853

Cat. No.: B607858 Get Quote

Technical Support Center: GSK6853 and
GSK9311
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers using the BRPF1 bromodomain inhibitor, GSK6853, and its negative

control, GSK9311.

Frequently Asked Questions (FAQs)
Q1: What are GSK6853 and GSK9311, and what are their primary uses?

A1: GSK6853 is a potent and highly selective chemical probe that inhibits the bromodomain of

BRPF1 (Bromodomain and PHD Finger-containing Protein 1).[1] BRPF1 is a scaffolding protein

that plays a crucial role in the assembly of MYST histone acetyltransferase (HAT) complexes,

which are involved in chromatin remodeling and gene transcription.[1][2][3] GSK9311 is a

structurally similar analogue of GSK6853 with significantly reduced activity against BRPF1,

making it an ideal negative control for experiments with GSK6853.[4][5]

Q2: What is the mechanism of action of GSK6853?

A2: GSK6853 functions by binding to the acetyl-lysine binding pocket of the BRPF1

bromodomain.[3] This prevents BRPF1 from recognizing acetylated histones, thereby

disrupting the formation and function of the MOZ/MORF HAT complexes.[3][6] This leads to
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altered gene expression, which can result in the inhibition of cancer cell growth and the

induction of apoptosis.[3]

Q3: Why is it important to use the negative control GSK9311?

A3: Using a negative control is critical to ensure that the observed biological effects are due to

the specific inhibition of BRPF1 by GSK6853 and not from off-target effects or the chemical

scaffold itself. GSK9311 was designed by alkylating the 5-amide group of GSK6853, which

results in a greater than 100-fold reduction in its ability to inhibit BRPF1.[4] Any cellular

phenotype observed with GSK6853 but not with an equivalent concentration of GSK9311 can

be more confidently attributed to BRPF1 inhibition.

Q4: What is the recommended concentration of GSK6853 for cell-based assays?

A4: To minimize the possibility of off-target effects, it is recommended to use GSK6853 at a

concentration no higher than 1.0 µM in cell-based assays.[1][4][5][7] The cellular IC50 for

GSK6853 in displacing BRPF1 from histone H3.3 has been reported to be 20 nM.[5] However,

the optimal concentration will be cell-line and assay-dependent, so a dose-response

experiment is always recommended.

Quantitative Data Summary
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Compound Target
pIC50 (TR-
FRET)

pKd

Cellular
IC50
(NanoBRET
)

Notes

GSK6853 BRPF1 8.1 9.5 20 nM

Potent and

selective

BRPF1

inhibitor.[1][8]

GSK9311 BRPF1 6.0 -
No significant

effect

Negative

control for

GSK6853.[5]

GSK6853 BRPF2 5.1 - -

Shows

significantly

lower potency

against other

BRPF family

members.

GSK6853 BRPF3 4.8 - -

GSK6853 BRD4 BD1/2 4.7 / <4.3 - -

Demonstrate

s high

selectivity

over BET

bromodomain

s.

Signaling Pathway
GSK6853 has been shown to inhibit the proliferation of non-small cell lung cancer (NSCLC)

cells by downregulating the JAK2/STAT3 signaling pathway, which in turn reduces the

expression of Cyclin A2 (CCNA2), a key regulator of the cell cycle.[9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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